Cas no 93882-60-1 ((Benzyldimethyl(3-(3-(dodecyl)-2,5-dioxopyrrolidine-1-yl)propyl)ammonium) chloride)

• Product Name: (Benzyldimethyl(3-(3-(dodecyl)-2,5-dioxopyrrolidine-1-yl)propyl)ammonium) chloride
• CAS No: 93882-60-1
• MF: C₂₈H₄₇ClN₂O₂
• MW: 479.137987375259
• CID: 806586
• PubChem ID: 44152317
• Update Time: 2025-04-19

(Benzyldimethyl(3-(3-(dodecyl)-2,5-dioxopyrrolidine-1-yl)propyl)ammonium) chloride Chemical and Physical Properties

Names and Identifiers

• (Benzyldimethyl(3-(3-(dodecyl)-2,5-dioxopyrrolidine-1-yl)propyl)ammonium) chloride
• [benzyldimethyl[3-[3-(dodecyl)-2,5-dioxopyrrolidine-1-yl]propyl]ammonium] chloride
• benzyl-[3-(3-dodecyl-2,5-dioxopyrrolidin-1-yl)propyl]-dimethylazanium,chloride
• EINECS 299-450-0
• [Benzyldimethyl[3-[3-(dodecyl)-2,5-dioxopyrrolidine-1-yl]propyl]ammonium]chloride
• N-Benzyl-3-(3-dodecyl-2,5-dioxopyrrolidin-1-yl)-N,N-dimethylpropan-1-aminium chloride
• NS00062216
• 93882-60-1
• DTXSID30917359

• Inchi： 1S/C28H47N2O2.ClH/c1-4-5-6-7-8-9-10-11-12-16-20-26-23-27(31)29(28(26)32)21-17-22-30(2,3)24-25-18-14-13-15-19-25;/h13-15,18-19,26H,4-12,16-17,20-24H2,1-3H3;1H/q+1;/p-1
• InChI Key： YRQCCBPKZGULQJ-UHFFFAOYSA-M
• SMILES： [Cl-].O=C1C(CC(N1CCC[N+](C)(C)CC1C=CC=CC=1)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 478.33300
• Monoisotopic Mass: 478.333
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 540
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• PSA: 37.38000
• LogP: 3.28110